Cas no 13347-69-8 (Pyridine, 2-[(2-nitrophenyl)methyl]-)
13347-69-8 structure
Product Name:Pyridine, 2-[(2-nitrophenyl)methyl]-
CAS No:13347-69-8
MF:C12H10N2O2
MW:214.220002651215
CID:1232963
PubChem ID:21492390
Update Time:2025-04-20
Pyridine, 2-[(2-nitrophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-[(2-nitrophenyl)methyl]-
- 2-[(2-nitrophenyl)methyl]pyridine
- DTXSID20614825
- SCHEMBL460266
- 13347-69-8
- 2(2-nitrobenzyl)-pyridine
-
- Inchi: 1S/C12H10N2O2/c15-14(16)12-7-2-1-5-10(12)9-11-6-3-4-8-13-11/h1-8H,9H2
- InChI Key: OVANNCUSBYJLTD-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=CC=1CC1C=CC=CN=1)=O
Computed Properties
- Exact Mass: 214.0743
- Monoisotopic Mass: 214.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 56.03
Pyridine, 2-[(2-nitrophenyl)methyl]- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
13347-69-8 (Pyridine, 2-[(2-nitrophenyl)methyl]-) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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